N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline

• IUPAC Name: N-(benzotriazol-1-ylmethyl)-2-methoxyaniline
• InChI: InChI=1S/C14H14N4O/c1-19-14-9-5-3-7-12(14)15-10-18-13-8-4-2-6-11(13)16-17-18/h2-9,15H,10H2,1H3
• InChI Key: YOTSBCWRLGXEHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NCN2C3=CC=CC=C3N=N2
• Molecular Formula: C14H14N4O
• DSSTOX Substance ID: DTXSID001229380
• Molecular Weight: 254.29 g/mol
• CAS RN: 62001-33-6

Description

N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline, also known as BTA-OMe, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline is not fully understood, but it is believed to involve the formation of a charge transfer complex between N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline and the target molecule. This complex can lead to changes in the electronic properties of the target molecule, which can result in various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline has been shown to have various biochemical and physiological effects, including antioxidant activity, inhibition of lipid peroxidation, and modulation of enzyme activity. N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline has also been shown to have potential anticancer activity, as it can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline in lab experiments is its versatility, as it can be used in various fields and applications. N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline is also relatively easy to synthesize and purify, which makes it readily available for use in research. However, one of the limitations of using N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research involving N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline. One potential direction is to further explore its potential applications in organic electronics, particularly in the development of more efficient and stable organic solar cells. Another direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline and its biochemical and physiological effects.

Synthesis Methods

N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline can be synthesized through a one-pot reaction involving the condensation of 2-methoxyaniline and 1H-1,2,3-benzotriazole-1-carboxamidine in the presence of a base. The reaction yields a white solid product, which can be further purified through recrystallization.

Scientific Research Applications

N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline has been studied for its potential applications in various fields, including organic electronics, photochemistry, and biological imaging. In organic electronics, N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline has been used as a hole transport material in organic solar cells and light-emitting diodes. In photochemistry, N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline has been used as a photoacid generator in photolithography. In biological imaging, N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2-methoxyaniline has been used as a fluorescent probe for imaging lysosomes in live cells.